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Compound of Interest

Compound Name:

1-(4-

Aminophenyl)cyclohexanecarbonit

rile

Cat. No.: B1503776

Get Quote

Technical Support Center: Characterization of 1-
(4-Aminophenyl)cyclohexanecarbonitrile
Welcome to the technical support resource for 1-(4-Aminophenyl)cyclohexanecarbonitrile.

This guide is designed for researchers, scientists, and drug development professionals to

navigate the common and complex challenges encountered during the analytical

characterization of this molecule. As an important intermediate in pharmaceutical synthesis,

particularly for targeted therapies like Apatinib, its purity and structural integrity are paramount.

[1][2] This document provides field-proven insights, detailed troubleshooting protocols, and

foundational scientific principles to ensure robust and reliable characterization.

Compound Overview
1-(4-Aminophenyl)cyclohexanecarbonitrile (MW: 186.26 g/mol , Formula: C₁₂H₁₄N₂) is a

bifunctional molecule containing a primary aromatic amine and a tertiary nitrile attached to a

cyclohexane ring.[3][4] This unique combination of functional groups presents specific
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analytical challenges, including potential for oxidation, peak tailing in chromatography, and

complex spectral features.

Poor Peak Shape (Tailing)

Is Mobile Phase pH Controlled?

Add Modifier:
0.1% Formic Acid or

0.1% Trifluoroacetic Acid

No

Using a Modern, High-Purity
Silica Column?

Yes

Switch to a Column with
Low Silanol Activity

(e.g., End-capped C18)

No

Is Sample Overload a Possibility?

Yes

Reduce Injection Volume
or Sample Concentration

Yes

Symmetrical Peak Achieved

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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